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Introduction

Caspase-4 is a critical inflammatory caspase that plays a central role in the innate immune
system. As a key component of the non-canonical inflammasome pathway, it functions as a
direct intracellular sensor for lipopolysaccharide (LPS), a component of Gram-negative
bacteria.[1] Activation of caspase-4 triggers a pro-inflammatory form of programmed cell death
known as pyroptosis through the cleavage of its substrate, Gasdermin D (GSDMD).[1][2][3]
Given its pivotal role in infection and inflammation, monitoring the enzymatic activity of
caspase-4 is crucial for researchers in immunology, infectious disease, and drug development.

Caspase activity is typically measured using assays that detect the cleavage of a specific
peptide sequence conjugated to a reporter molecule, either a fluorophore or a chromophore.
For caspase-4, the recognition sequence is commonly LEVD (Leu-Glu-Val-Asp).[4][5]

Assay Principle and the Role of Ac-
AAVALLPAVLLALLAP-LEVD-CHO
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The compound Ac-AAVALLPAVLLALLAP-LEVD-CHO is a specialized peptide designed for
studying caspase-4. It is important to understand its specific molecular features:

e Ac: An acetyl group at the N-terminus, protecting the peptide from degradation.

o AAVALLPAVLLALLAP: Along, hydrophobic peptide sequence that significantly enhances cell
permeability, allowing the compound to reach intracellular targets.

o LEVD: The tetrapeptide sequence specifically recognized and bound by the active site of
caspase-4.[6]

e CHO: A C-terminal aldehyde group. This functional group forms a reversible covalent bond
with the active site cysteine of the caspase, making the compound a potent, reversible
inhibitor, not a substrate for continuous turnover.[7][8]

Because Ac-AAVALLPAVLLALLAP-LEVD-CHO lacks a reporter group (like a fluorophore or
chromophore), it cannot be used to directly measure caspase-4 activity in a conventional
cleavage assay. Instead, its primary applications in the context of an activity assay are as a
highly specific control or as the subject of a competitive inhibition study.

There are two main applications for this compound in a research setting:

» Specific Inhibition Control: In a standard caspase-4 activity assay using a fluorogenic
substrate like Ac-LEVD-AFC, this peptide can be used as a specific inhibitor to confirm that
the measured fluorescence is indeed a result of caspase-4 activity. A significant reduction in
signal in the presence of Ac-AAVALLPAVLLALLAP-LEVD-CHO validates the specificity of
the assay.

o Competitive Inhibition Assay: This format is used to determine the inhibitory potency (IC50
value) of the compound. The assay measures the activity of a constant amount of caspase-4
on a fluorogenic substrate (Ac-LEVD-AFC) in the presence of varying concentrations of the
inhibitor. The resulting data allows for the quantification of the inhibitor's efficacy.

Experimental Protocols

The following protocols detail a standard fluorometric assay for caspase-4 activity, which can
be adapted for competitive inhibition studies.
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Protocol 1: Fluorometric Caspase-4 Activity Assay

This protocol measures caspase-4 activity in cell lysates using the fluorogenic substrate Ac-

LEVD-AFC. Upon cleavage by active caspase-4, the free 7-amino-4-trifluoromethylcoumarin

(AFC) group is released, which can be measured fluorometrically.[4][9][10]

A. Materials and Reagents

Cells or tissues of interest

Inducing agent (e.g., Lipopolysaccharide (LPS) for non-canonical inflammasome activation)

Chilled Phosphate-Buffered Saline (PBS)

Cell Lysis Buffer (50 mM HEPES pH 7.4, 100 mM NacCl, 0.1% CHAPS, 1 mM EDTA, 10%
glycerol)

Protease Inhibitor Cocktail (optional, cysteine protease inhibitors should be excluded)

2x Reaction Buffer (100 mM HEPES pH 7.4, 200 mM NacCl, 0.2% CHAPS, 2 mM EDTA, 20%
glycerol, 20 mM DTT - add DTT fresh)

Caspase-4 Substrate: Ac-LEVD-AFC (1 mM stock in DMSO)[4][9]

Caspase-4 Inhibitor (for control): Ac-AAVALLPAVLLALLAP-LEVD-CHO or Ac-LEVD-CHO
(1 mM stock in DMSO)

BCA Protein Assay Kit

Opague 96-well microplate

Microplate fluorometer (capable of EX/Em = 400/505 nm)[4][9][10]

. Preparation of Cell Lysates

Seed cells in appropriate culture plates. Grow to the desired confluency.

Induce caspase-4 activation using your specific experimental conditions (e.g., treat cells with
LPS). Include a non-induced control group.
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Harvest cells by centrifugation (for suspension cells) or by scraping (for adherent cells).

Wash the cell pellet once with chilled PBS.

Resuspend the cell pellet in chilled Cell Lysis Buffer (e.g., 100 uL per 1-5 million cells).

Incubate on ice for 15-20 minutes with occasional vortexing.

Centrifuge the lysate at 16,000 x g for 15 minutes at 4°C to pellet cell debris.

Transfer the supernatant (cytosolic extract) to a new pre-chilled tube.

Determine the protein concentration of the lysate using a BCA assay.

Normalize all lysate concentrations to the lowest concentration using Cell Lysis Buffer.
Lysates can be used immediately or stored at -80°C.

C. Assay Procedure

e Thaw all reagents on ice. Prepare the 2x Reaction Buffer and add DTT immediately before
use.

e Set up the assay in an opaque 96-well plate as described in the table below. Add
components in the listed order.
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Cell Lysate (1- Cell Lysis 2x Reaction Ac-LEVD-AFC
Well Type .
5 mg/mL) Buffer Buffer (Final: 50 pM)
Sample 50 uL - 50 pL 5uL
) 50 pL (from
Negative Control ) - 50 pL 5uL
uninduced cells)
. 50 pL (from .
Inhibitor Control ] - 50 pL + Inhibitor 5uL
induced cells)
Blank (No
50 pL - 50 pL -
Substrate)
Blank (No
- 50 uL 50 pL 5puL
Lysate)

For the Inhibitor Control, pre-incubate the lysate with the inhibitor (e.g., 10 uM final

concentration) for 10-15 minutes at 37°C before adding the substrate.

o Tap the plate gently to mix.

¢ Incubate the plate at 37°C for 1-2 hours, protected from light.

o Measure the fluorescence in a microplate reader with an excitation wavelength of 400 nm

and an emission wavelength of 505 nm.[4][9] The measurement can be taken at multiple

time points (kinetic mode) or as a single endpoint reading.

D. Data Analysis

» Subtract the fluorescence value of the appropriate blank from all readings.

o Caspase-4 activity is proportional to the fluorescence intensity.

e The fold-increase in activity can be calculated by comparing the fluorescence of the induced

sample to the negative control.
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Protocol 2: Competitive Inhibition Assay for IC50
Determination

This protocol uses the framework of Protocol 1 to determine the potency of Ac-
AAVALLPAVLLALLAP-LEVD-CHO.

» Follow the steps in Protocol 1 for preparing lysates and reagents.

o Prepare a serial dilution of the inhibitor (Ac-AAVALLPAVLLALLAP-LEVD-CHO) in 1x
Reaction Buffer. Concentrations should span a wide range (e.g., from 1 pM to 100 uM).

 In the 96-well plate, add 50 puL of induced cell lysate to each well (except blanks).
e Add the serially diluted inhibitor to the wells. Include a "no inhibitor" control.
e Pre-incubate the plate at 37°C for 15 minutes.

e Initiate the reaction by adding 5 pyL of Ac-LEVD-AFC substrate (50 uM final concentration) to
all wells.

e Incubate and read the fluorescence as described in Protocol 1.

» Calculate the percentage of inhibition for each inhibitor concentration relative to the "no
inhibitor" control: % Inhibition = [1 - (Fluorescence_Inhibitor / Fluorescence_Nolnhibitor)] x
100

» Plot the % Inhibition versus the log of the inhibitor concentration. Use non-linear regression
(log(inhibitor) vs. response -- variable slope) to determine the IC50 value, which is the
concentration of inhibitor that reduces enzyme activity by 50%.

Data Presentation

The following table summarizes the characteristics of common peptide substrates and
inhibitors used for studying various caspases, providing a reference for selecting appropriate
reagents.

© 2026 BenchChem. All rights reserved. 6/11 Tech Support


https://www.benchchem.com/product/b12380081/docs?utm_src=pdf-body#application-notes-utilizing-ac-aavallpavllallap-levd-cho-in-caspase-4-activity-assays
https://www.benchchem.com/product/b12380081/docs?utm_src=pdf-body#application-notes-utilizing-ac-aavallpavllallap-levd-cho-in-caspase-4-activity-assays
https://www.benchchem.com/product/b12380081/docs?utm_src=pdf-body#application-notes-utilizing-ac-aavallpavllallap-levd-cho-in-caspase-4-activity-assays
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12380081?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Methodological & Application

Check Availability & Pricing

Target . Reporter/No
Compound Sequence Type Ki / IC50
Caspase(s) tes
) ExX/Em:
Ac-LEVD- Ac-Leu-Glu- Fluorogenic Caspase-4,
N/A 400/505
AFC Val-Asp Substrate -5
nm[4][9]
. . Absorbance:
Ac-LEVD- Ac-Leu-Glu- Colorimetric Caspase-4,
N/A 405 nm[11]
pNA Val-Asp Substrate -5
[12]
_ , CHO
Ac-YVAD- Ac-Tyr-Val- Reversible Caspase-1, Ki=0.76 nM
o aldehyde
CHO Ala-Asp Inhibitor -4 (Caspase-1) o
inhibitor.
_ _ CHO
Ac-DEVD- Ac-Asp-Glu- Reversible Caspase-3, Ki=0.23 nM
o aldehyde
CHO Val-Asp Inhibitor -7 (Caspase-3) o
inhibitor.[7]
Fluoromethyl
. ketone (FMK)
Irreversible Broad
Z-VAD-FMK Z-Val-Ala-Asp o Pan-Caspase forms a
Inhibitor Spectrum
covalent
bond.
) ) Often used
Ac-WEHD- Ac-Trp-Glu- Colorimetric Caspase-1,
) N/A for Caspase-
pNA His-Asp Substrate -4,-5 1
Visualizations

Caspase-4 Non-Canonical Inflammasome Pathway
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Caption: Non-canonical inflammasome activation via intracellular LPS and Caspase-4.
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Experimental Workflow for Caspase-4 Activity Assay
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Caption: Workflow for a fluorometric caspase-4 activity assay using cell lysates.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1.

Caspase-4 and -5 Biology in the Pathogenesis of Inflammatory Bowel Disease - PMC

[pmc.ncbi.nlm.nih.gov]

2
3
4
e 5.
6
7
8
9

. uniprot.org [uniprot.org]
. researchgate.net [researchgate.net]

. cephamls.com [cephamls.com]

Caspase 4 Assay Kit (Fluorometric) (ab65658) | Abcam [abcam.com]

. researchgate.net [researchgate.net]
. researchgate.net [researchgate.net]
. researchgate.net [researchgate.net]

. caymanchem.com [caymanchem.com]

e 10. Caspase-4 Substrate (Ac-LEVD-AFC) [LmM], Fluorometric — Cepham Life Sciences
[cephamlsi.com]

e 11. antbioinc.com [antbioinc.com]

e 12. tribioscience.com [tribioscience.com]

¢ To cite this document: BenchChem. [Application Notes: Utilizing Ac-AAVALLPAVLLALLAP-
LEVD-CHO in Caspase-4 Activity Assays]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12380081/docs#application-notes-utilizing-ac-
aavallpavllallap-levd-cho-in-caspase-4-activity-assays]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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